Cas no 2229358-40-9 (2-(4-methoxy-2-nitrophenyl)methyloxirane)

• Product Name: 2-(4-methoxy-2-nitrophenyl)methyloxirane
• CAS No: 2229358-40-9
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 6526951
• PubChem ID: 165971246
• Update Time: 2025-06-07

2-(4-methoxy-2-nitrophenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-2-nitrophenyl)methyloxirane
• EN300-1798087
• 2229358-40-9
• 2-[(4-methoxy-2-nitrophenyl)methyl]oxirane

• Inchi： 1S/C10H11NO4/c1-14-8-3-2-7(4-9-6-15-9)10(5-8)11(12)13/h2-3,5,9H,4,6H2,1H3
• InChI Key： KGOXVBYAOUDZRF-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=CC(=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.6Ų

Additional information on 2-(4-methoxy-2-nitrophenyl)methyloxirane

2-(4-Methoxy-2-Nitrophenyl)Methyloxirane

The compound 2-(4-methoxy-2-nitrophenyl)methyloxirane, identified by the CAS number NO2229358-40-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes an oxirane (epoxide) ring attached to a substituted phenyl group. The phenyl group is further substituted with a methoxy group at the 4-position and a nitro group at the 2-position, making it a versatile molecule for both synthetic and analytical purposes.

The synthesis of 2-(4-methoxy-2-nitrophenyl)methyloxirane involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. The methoxy and nitro groups are introduced through standard aromatic substitution reactions, followed by the formation of the epoxide ring via an oxidation reaction. This process requires precise control over reaction conditions to ensure high yields and purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with current trends toward sustainable chemistry practices.

The structural features of this compound make it particularly valuable in organic synthesis. The epoxide ring is known for its reactivity under nucleophilic attack, making it an excellent intermediate in the construction of complex molecules. Additionally, the electron-withdrawing nitro group and electron-donating methoxy group on the aromatic ring create a unique electronic environment that can influence reactivity in subsequent transformations. This has led to its use in various applications, including drug discovery, polymer chemistry, and as a building block for advanced materials.

In terms of applications, 2-(4-methoxy-2-nitrophenyl)methyloxirane has shown promise in medicinal chemistry due to its potential as a precursor for bioactive compounds. Recent studies have explored its role in synthesizing antiviral agents and anticancer drugs, where the substituents on the aromatic ring play a critical role in modulating biological activity. Furthermore, its use in polymer science has been investigated for developing novel materials with tailored mechanical and thermal properties.

The latest research on this compound has focused on understanding its reactivity under different conditions and exploring its potential as a versatile building block. For instance, researchers have reported successful incorporation of this epoxide into macrocyclic structures, demonstrating its utility in supramolecular chemistry. Additionally, computational studies have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes.

In conclusion, 2-(4-methoxy-2-nitrophenyl)methyloxirane is a compound of significant interest due to its unique structure and diverse applications. Its role as an intermediate in organic synthesis, coupled with recent advancements in its synthesis and application, underscores its importance in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an even greater role in advancing various fields of science and technology.